Cas no 123794-30-9 (Acetamide,N-[2-[5-(methylthio)-4-oxo-4H-pyrido[2,3,4-kl]acridin-6-yl]ethyl]-)

• Product Name: Acetamide,N-[2-[5-(methylthio)-4-oxo-4H-pyrido[2,3,4-kl]acridin-6-yl]ethyl]-
• CAS No: 123794-30-9
• MF: C₂₀H₁₇N₃O₂S
• MW: 363.432883024216
• CID: 180580
• PubChem ID: 180207
• Update Time: 2025-04-19

Acetamide,N-[2-[5-(methylthio)-4-oxo-4H-pyrido[2,3,4-kl]acridin-6-yl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[2-[5-(methylthio)-4-oxo-4H-pyrido[2,3,4-kl]acridin-6-yl]ethyl]-
• Diplamine
• Acetamide, N-(2-(5-(methylthio)-4-oxo-4H-pyrido(2,3,4-kl)acridin-6-yl)ethyl)-
• DTXSID80154095
• CHEMBL124579
• Diplamine A
• 123794-30-9

• Inchi： 1S/C20H17N3O2S/c1-11(24)21-9-8-14-17-16-13(12-5-3-4-6-15(12)23-17)7-10-22-18(16)19(25)20(14)26-2/h3-7,10H,8-9H2,1-2H3,(H,21,24)
• InChI Key： VAGAHQGPIKRLLK-UHFFFAOYSA-N
• SMILES： S(C)C1C(C2C3=C(C=CN=2)C2C=CC=CC=2N=C3C=1CCNC(C)=O)=O

Computed Properties

• Exact Mass: 363.10431
• Monoisotopic Mass: 363.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 97.2Ų

Experimental Properties

• PSA: 71.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Pyrido[2,3,4-kl]acridones